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Compound of Interest

Compound Name: 4-Phenylpentanoic acid

Cat. No.: B1265419 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Phenylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides a comprehensive overview of the essential safety and handling protocols

for 4-Phenylpentanoic acid (CAS No: 16433-43-5).[1] As a compound frequently utilized in

chemical synthesis and pharmaceutical research, a thorough understanding of its hazard

profile and the implementation of robust safety measures are paramount to ensure the well-

being of laboratory personnel and the integrity of research outcomes. This document

synthesizes critical information from authoritative sources to provide a self-validating system for

risk mitigation, encompassing hazard identification, personal protective equipment, handling

and storage procedures, emergency response, and waste disposal.

Introduction: Understanding the Compound
4-Phenylpentanoic acid, also known as γ-methylbenzenebutanoic acid, is a carboxylic acid

with the molecular formula C11H14O2.[1][2] Its application in organic synthesis and as a

building block in the development of novel pharmaceutical agents necessitates a detailed and

cautious approach to its handling. While not classified as acutely toxic, it presents specific

hazards that require diligent adherence to safety protocols to prevent adverse health effects

and ensure a safe laboratory environment.
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Hazard Identification and GHS Classification
A critical first step in the safe handling of any chemical is a thorough understanding of its

intrinsic hazards. The Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) provides a standardized framework for communicating these hazards.

GHS Classification
According to aggregated data from notifications to the European Chemicals Agency (ECHA), 4-
Phenylpentanoic acid is classified as follows:

Hazard Class Category Hazard Statement

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[2]

Skin Irritation 2 H315: Causes skin irritation.[3]

Eye Irritation 2A
H319: Causes serious eye

irritation.[3]

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.[3]

GHS Pictograms and Signal Word
The following pictogram and signal word are associated with the hazards of 4-
Phenylpentanoic acid:

Pictogram:

alt text

Signal Word:Warning[2][3]

Precautionary Statements
The following precautionary statements are crucial for the safe handling of 4-Phenylpentanoic
acid:
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Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P272: Contaminated work clothing should not be allowed out of the workplace.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P333+P313: If skin irritation or rash occurs: Get medical advice/attention.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P337+P313: If eye irritation persists: Get medical advice/attention.[3]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[3]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[3]

P362+P364: Take off contaminated clothing and wash it before reuse.[2]

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3]

P405: Store locked up.[3]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[3]
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Personal Protective Equipment (PPE): The First Line
of Defense
The selection and consistent use of appropriate PPE is a non-negotiable aspect of handling 4-
Phenylpentanoic acid. The rationale behind each piece of equipment is to create a barrier

between the researcher and the potential chemical hazard.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[3]

[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[4][5]

Prevents skin contact, which

can lead to irritation and

allergic sensitization.[2][3]

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 dust mask for

powders) when engineering

controls are insufficient or

when handling large quantities.

[4][5]

Minimizes inhalation of dust or

aerosols, which can cause

respiratory tract irritation.[3][6]

Skin and Body Protection
Laboratory coat, long-sleeved

shirt, and long pants.

Provides a barrier against

accidental skin contact.[5]
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Hazard Assessment

PPE Selection

Action

Handling 4-Phenylpentanoic Acid

Assess Risk of Exposure
(Splash, Dust, Aerosol)

Eye/Face Protection:
Safety Goggles or Face Shield

Always Required

Hand Protection:
Chemical-Resistant Gloves

Always Required

Respiratory Protection:
Respirator (if needed)

If Dust/Aerosol Risk

Body Protection:
Lab Coat, Full Coverage

Always Required

Proceed with Experiment

Re-evaluate Procedure

Click to download full resolution via product page

Safe Handling and Storage Protocols
Adherence to standardized procedures for handling and storage is paramount for both safety

and maintaining the integrity of the compound.

Handling
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Ventilation: Always handle 4-Phenylpentanoic acid in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[3][5]

Avoiding Dust and Aerosols: When working with the solid form, handle it carefully to avoid

generating dust.[5][6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[3][6]

Grounding: For flammable liquids, ground and bond containers during transfer to prevent

static discharge.[7]

Storage
Container: Store in a tightly closed, properly labeled container.[3][6]

Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible substances.

[3]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[6][8]

Segregation: Store acids separately from bases and reactive metals.[7][9]

Emergency Procedures: A Validating System for
Unexpected Events
A well-defined emergency plan is a critical component of a safe laboratory environment. All

personnel must be familiar with these procedures.

First-Aid Measures
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Exposure Route First-Aid Protocol

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes.[3][10]

Remove contaminated clothing and wash it

before reuse.[3] If skin irritation or a rash

develops, seek medical attention.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][11] Remove contact

lenses if present and easy to do.[3][11] Seek

immediate medical attention.[3]

Inhalation

Move the exposed person to fresh air.[3][12] If

breathing is difficult, give oxygen.[3] If not

breathing, give artificial respiration.[3] Seek

medical attention if symptoms persist.[12]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[3] Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.[3]

Accidental Release Measures
Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.[6]

For solid spills, gently sweep up the material to avoid creating dust and place it in a

suitable, labeled container for disposal.[6][8]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.[3]

Clean the spill area with soap and water.[13]

Major Spills:
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Evacuate the area immediately.

Alert others and contact the appropriate emergency response team.

Prevent the spill from entering drains or waterways.[3]

Exposure Event

Immediate Response

Further Action

Chemical Exposure Occurs

Skin Contact:
Flush with water for 15 min

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention

Consult Safety Data Sheet (SDS)

Provide SDS to medical personnel

Report Incident

Click to download full resolution via product page

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Disposal Considerations
Proper disposal of 4-Phenylpentanoic acid and its containers is crucial to prevent

environmental contamination and comply with regulations.

Waste Classification: This material should be disposed of as hazardous waste.

Disposal Method: Dispose of contents and containers in accordance with all federal, state,

and local environmental regulations.[6] Do not allow the product to enter drains or

waterways.[3]

Contaminated Packaging: Empty containers may retain product residue and should be

treated as hazardous waste.

Toxicological Information
While comprehensive toxicological data for 4-Phenylpentanoic acid is not readily available,

the primary hazards identified are skin and eye irritation, and the potential for allergic skin

reactions.[2][3] There is no evidence to suggest that it is carcinogenic or mutagenic.[6][8]

Conclusion
The safe and effective use of 4-Phenylpentanoic acid in a research and development setting

is contingent upon a comprehensive understanding of its hazards and the diligent

implementation of the safety protocols outlined in this guide. By fostering a culture of safety

and adhering to these self-validating procedures, researchers can minimize risks and ensure a

secure working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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